Cas no 63462-62-4 (4-(1-aminocyclohexyl)benzonitrile)

• Product Name: 4-(1-aminocyclohexyl)benzonitrile
• CAS No: 63462-62-4
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 3394703
• PubChem ID: 12587253
• Update Time: 2025-04-21

4-(1-aminocyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-(1-AMINOCYCLOHEXYL)-
• 4-(1-Aminocyclohexyl)benzonitrile
• EN300-1843389
• 63462-62-4
• 4-(1-aminocyclohexyl)benzonitrile

• Inchi： 1S/C13H16N2/c14-10-11-4-6-12(7-5-11)13(15)8-2-1-3-9-13/h4-7H,1-3,8-9,15H2
• InChI Key： MKQLHRLZCKXVRV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2(N)CCCCC2)C=C1

Computed Properties

• Exact Mass: 200.131348519Da
• Monoisotopic Mass: 200.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles